Cas no 20821-91-4 (N-(2-Benzoyl-4-nitrophenyl)-2-chloro-acetamide)

• Product Name: N-(2-Benzoyl-4-nitrophenyl)-2-chloro-acetamide
• CAS No: 20821-91-4
• MF: C₁₅H₁₁ClN₂O₄
• MW: 318.711842775345
• CID: 94981
• PubChem ID: 88706
• Update Time: 2025-06-15

N-(2-Benzoyl-4-nitrophenyl)-2-chloro-acetamide Chemical and Physical Properties

Names and Identifiers

• N-(2-benzoyl-4-nitrophenyl)-2-chloroacetamide
• N-(2-Benzoyl-4-nitrophenyl)-2-chloro-acetamide
• Acetamide, N-(2-benzoyl-4-nitrophenyl)-2-chloro-
• AKOS002789155
• SCHEMBL11883066
• ZHJLHAOWFYEIOC-UHFFFAOYSA-N
• 2-(2-chloroacetamido)-5-nitrobenzophenone
• starbld0003059
• EINECS 244-062-9
• 2-chloroacetamido-5-nitro benzophenone
• N-[2-(Benzoyl)-4-nitrophenyl]-2-chloroacetamide
• NS00026747
• DTXSID60174938
• 20821-91-4

• Inchi： 1S/C15H11ClN2O4/c16-9-14(19)17-13-7-6-11(18(21)22)8-12(13)15(20)10-4-2-1-3-5-10/h1-8H,9H2,(H,17,19)
• InChI Key： ZHJLHAOWFYEIOC-UHFFFAOYSA-N
• SMILES： ClCC(NC1C=CC(=CC=1C(C1C=CC=CC=1)=O)[N+](=O)[O-])=O

Computed Properties

• Exact Mass: 318.04083
• Monoisotopic Mass: 318.0407345g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 432
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 92Ų

Experimental Properties

• PSA: 89.31

Additional information on N-(2-Benzoyl-4-nitrophenyl)-2-chloro-acetamide

Comprehensive Overview of N-(2-Benzoyl-4-nitrophenyl)-2-chloro-acetamide (CAS No. 20821-91-4)

N-(2-Benzoyl-4-nitrophenyl)-2-chloro-acetamide, identified by its CAS number 20821-91-4, is a specialized organic compound with significant applications in pharmaceutical and chemical research. This compound, often referred to in scientific literature for its unique structural properties, combines a benzoyl group, a nitrophenyl moiety, and a chloroacetamide functional group. Its molecular complexity makes it a subject of interest for researchers exploring novel synthetic pathways and bioactive molecules.

The compound’s chemical structure features a nitro group at the 4-position of the phenyl ring, which enhances its reactivity in electrophilic substitution reactions. The presence of the chloroacetamide group further contributes to its utility as an intermediate in the synthesis of more complex molecules. Researchers have investigated its potential in developing antimicrobial agents and enzyme inhibitors, aligning with current trends in drug discovery and precision medicine.

In recent years, the demand for N-(2-Benzoyl-4-nitrophenyl)-2-chloro-acetamide has grown due to its relevance in high-throughput screening and combinatorial chemistry. These methodologies are critical for accelerating the discovery of new therapeutic compounds, a topic frequently searched by professionals in pharmaceutical R&D. The compound’s role in structure-activity relationship (SAR) studies is also noteworthy, as it helps scientists understand how molecular modifications affect biological activity.

From an industrial perspective, CAS 20821-91-4 is valued for its stability and compatibility with various organic solvents, making it suitable for large-scale synthesis. Its nitrophenyl component is particularly useful in photochemical applications, a field gaining traction due to advancements in green chemistry and sustainable manufacturing processes. This aligns with the increasing focus on eco-friendly synthesis methods, a hot topic in both academic and industrial circles.

Analytical techniques such as HPLC, NMR spectroscopy, and mass spectrometry are commonly employed to characterize N-(2-Benzoyl-4-nitrophenyl)-2-chloro-acetamide. These methods ensure purity and verify structural integrity, which are critical for its application in drug formulation and material science. The compound’s spectral data is often referenced in databases like PubChem and Reaxys, highlighting its importance in cheminformatics.

As the scientific community continues to explore small-molecule therapeutics, compounds like N-(2-Benzoyl-4-nitrophenyl)-2-chloro-acetamide remain at the forefront of innovation. Its versatility and potential for molecular customization make it a valuable asset in addressing challenges such as drug resistance and targeted drug delivery. For researchers and manufacturers alike, understanding its properties and applications is essential for advancing cutting-edge science.